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Compound of Interest

Compound Name: Ethyl 2-cyclopropylideneacetate

Cat. No.: B1249833 Get Quote

Technical Guide: Ethyl 2-
Cyclopropylideneacetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on ethyl 2-
cyclopropylideneacetate, a valuable reagent in organic synthesis. It covers its chemical

identity, physical properties, a detailed experimental protocol for its synthesis via the Horner-

Wadsworth-Emmons reaction, and a visual representation of the synthetic workflow.

Chemical Identity and Properties
Ethyl 2-cyclopropylideneacetate is an α,β-unsaturated ester containing a unique exocyclic

double bond adjacent to a cyclopropyl ring. This structural motif makes it a versatile building

block for the synthesis of more complex molecules, particularly in the development of novel

therapeutic agents and natural products.

Structure:

Molecular Formula: C₇H₁₀O₂[1]

CAS Number: 74592-36-2[1]

SMILES: C(OCC)(=O)/C=C1/CC/1
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A 2D rendering of the chemical structure of ethyl 2-cyclopropylideneacetate is provided

below:

alt text

Physicochemical Data:

A summary of the key physicochemical properties of ethyl 2-cyclopropylideneacetate is

presented in the table below for easy reference and comparison.

Property Value

Molecular Weight 126.15 g/mol [1]

Appearance Colorless to light yellow liquid

Boiling Point 167.179 °C at 760 mmHg

Density 1.18 g/cm³

Flash Point 74.125 °C

Storage Temperature 2-8 °C

Synthesis via Horner-Wadsworth-Emmons Reaction
The Horner-Wadsworth-Emmons (HWE) reaction is a widely used and reliable method for the

synthesis of alkenes, particularly α,β-unsaturated esters, with high stereoselectivity.[2][3] This

reaction utilizes a phosphonate-stabilized carbanion, which is more nucleophilic than the

corresponding ylide in a Wittig reaction, often leading to higher yields and easier purification.[2]

[3]

The following is a detailed experimental protocol for the synthesis of ethyl 2-
cyclopropylideneacetate, adapted from a well-established procedure for a similar compound.

[4]

Reaction Scheme:
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Experimental Protocol:

Materials:

Triethyl phosphonoacetate

Sodium hydride (60% dispersion in mineral oil)

Cyclopropanone

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Preparation of the Phosphonate Anion:

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, add sodium hydride (1.0 eq).

Wash the sodium hydride with anhydrous hexanes to remove the mineral oil, and then

carefully suspend it in anhydrous THF.

Cool the suspension to 0 °C in an ice bath.

Add triethyl phosphonoacetate (1.0 eq) dropwise to the stirred suspension via the

dropping funnel.

After the addition is complete, remove the ice bath and allow the mixture to warm to room

temperature. Stir for 1 hour to ensure complete formation of the phosphonate anion.

Reaction with Cyclopropanone:
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Cool the solution of the phosphonate anion back to 0 °C.

Add a solution of cyclopropanone (1.0 eq) in anhydrous THF dropwise to the reaction

mixture.

After the addition is complete, allow the reaction to stir at room temperature for 12-16

hours.

Work-up and Purification:

Quench the reaction by the slow addition of saturated aqueous ammonium chloride

solution.

Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude ethyl 2-cyclopropylideneacetate by vacuum distillation or column

chromatography on silica gel.

Synthetic Workflow Diagram
The following diagram illustrates the key steps in the synthesis of ethyl 2-
cyclopropylideneacetate via the Horner-Wadsworth-Emmons reaction.
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Caption: Horner-Wadsworth-Emmons synthesis of ethyl 2-cyclopropylideneacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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